5-benzylidene-3-(4-methylphenyl)-2-(phenylsulfanyl)-3,5-dihydro-4H-imidazol-4-one

• Molecular Formula: C23H18N2OS
• Molecular Weight: 370.5 g/mol
• IUPAC Name: (5Z)-5-benzylidene-3-(4-methylphenyl)-2-phenylsulfanylimidazol-4-one
• InChI: InChI=1S/C23H18N2OS/c1-17-12-14-19(15-13-17)25-22(26)21(16-18-8-4-2-5-9-18)24-23(25)27-20-10-6-3-7-11-20/h2-16H,1H3/b21-16-
• InChI Key: UBYXAVYOWVEGAZ-PGMHBOJBSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC=CC=C3)/N=C2SC4=CC=CC=C4
• SMILES: CC1=CC=C(C=C1)N2C(=O)C(=CC3=CC=CC=C3)N=C2SC4=CC=CC=C4

Description

5-benzylidene-3-(4-methylphenyl)-2-(phenylsulfanyl)-3,5-dihydro-4H-imidazol-4-one, also known as BMDI, is a heterocyclic compound with potential applications in scientific research. BMDI is a derivative of imidazoline and has been studied for its unique chemical properties and potential therapeutic applications.

Mechanism of Action

The mechanism of action of 5-benzylidene-3-(4-methylphenyl)-2-(phenylsulfanyl)-3,5-dihydro-4H-imidazol-4-one is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways involved in disease progression. This compound has been shown to have a high affinity for certain protein targets, including kinases and receptors, which play a critical role in the development and progression of disease.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and anticancer properties. This compound has also been shown to have potential as a neuroprotective agent, with studies suggesting that it may help to protect against the development of neurodegenerative diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-benzylidene-3-(4-methylphenyl)-2-(phenylsulfanyl)-3,5-dihydro-4H-imidazol-4-one for lab experiments is its unique chemical structure, which makes it an attractive target for drug development. This compound has also been found to be relatively stable and easy to synthesize, making it a useful tool for researchers studying the mechanisms of disease. However, one limitation of this compound is that its mechanism of action is not fully understood, which may make it difficult to develop drugs based on this compound.

Future Directions

There are several potential future directions for research involving 5-benzylidene-3-(4-methylphenyl)-2-(phenylsulfanyl)-3,5-dihydro-4H-imidazol-4-one. One area of focus could be the development of new drugs based on the chemical structure of this compound, with a particular emphasis on targeting diseases such as cancer and Alzheimer's disease. Another potential area of research could be the further investigation of the mechanisms of action of this compound, with the goal of gaining a better understanding of how this compound works and how it could be used to develop new therapies for a variety of diseases. Finally, future research could focus on the optimization of the synthesis method for this compound, with the goal of making this compound more accessible to researchers and drug developers around the world.

Synthesis Methods

5-benzylidene-3-(4-methylphenyl)-2-(phenylsulfanyl)-3,5-dihydro-4H-imidazol-4-one can be synthesized through a multi-step process involving the reaction of 4-methylbenzaldehyde with 2-mercaptoaniline to form 4-methylphenylthio-2-aminobenzaldehyde. This compound is then reacted with benzylideneacetone to form this compound.

Scientific Research Applications

5-benzylidene-3-(4-methylphenyl)-2-(phenylsulfanyl)-3,5-dihydro-4H-imidazol-4-one has been studied for its potential applications in scientific research, particularly in the fields of medicinal chemistry and drug discovery. This compound has been found to have potential as a lead compound for the development of new drugs targeting a variety of diseases, including cancer, Alzheimer's disease, and diabetes.